Cas no 61832-54-0 (4-piperidin-3-ylbenzene-1,2-diyl diacetate ethanedioate)

• Product name: 4-piperidin-3-ylbenzene-1,2-diyl diacetate ethanedioate
• CAS No: 61832-54-0
• MF: C₁₇H₂₁NO₈
• MW: 367.35054564476
• CID: 1633704
• PubChem ID: 3046211

4-piperidin-3-ylbenzene-1,2-diyl diacetate ethanedioate Chemical and Physical Properties

Names and Identifiers

• 4-piperidin-3-ylbenzene-1,2-diyl diacetate ethanedioate
• (2-acetyloxy-4-piperidin-3-ylphenyl) acetate,oxalic acid
• SCHEMBL11722796
• 3-(3',4'-diacetoxyphenyl)-piperidine oxalate
• 3-(3',4'-Diacetoxyphenyl)piperidine oxalate
• 1,2-Benzenediol, 4-(3-piperidinyl)-, diacetate (ester), ethanedioate (1:1)
• 61832-54-0
• 4-(3-Piperidinyl)-1,2-benzenediol diacetate (ester) ethanedioate (1:1)
• DTXSID20977402
• FZLNGQANPSSNDT-UHFFFAOYSA-N
• Oxalic acid--4-(piperidin-3-yl)-1,2-phenylene diacetate (1/1)

• Inchi： InChI=1S/C15H19NO4.C2H2O4/c1-10(17)19-14-6-5-12(8-15(14)20-11(2)18)13-4-3-7-16-9-13;3-1(4)2(5)6/h5-6,8,13,16H,3-4,7,9H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： FZLNGQANPSSNDT-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=C(C=C1)C2CCCNC2)OC(=O)C.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 367.12673
• Monoisotopic Mass: 367.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.23